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Compound of Interest

Compound Name: 3'-Methylacetanilide

Cat. No.: B1675878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and experimental analysis of 3'-Methylacetanilide. The information is curated to support
research and development activities in the chemical and pharmaceutical sciences. All
guantitative data is presented in clear, tabular formats, and detailed experimental protocols are
provided for key analytical and synthetic procedures.

Chemical Identity and Structure

3'-Methylacetanilide, also known as N-(3-methylphenyl)acetamide or m-acetotoluidide, is an
aromatic organic compound.[1][2][3] Its structure consists of an acetamido group (-NHCOCHs)
attached to a toluene ring at the meta-position.
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Identifier Value

IUPAC Name N-(3-methylphenyl)acetamide

Synonyms 3-Acetamidot-ol-uene, m-Acetotoluidide, N-
Acetyl-m-toluidine

CAS Number 537-92-8

Molecular Formula CoH11:NO

Molecular Weight 149.19 g/mol

SMILES CC1=CC=C(NC(=0)C)C=C1

InChl Key ALMHSXDYCFOZQD-UHFFFAOYSA-N

Physicochemical Properties

3'-Methylacetanilide is a white to light gray crystalline solid at room temperature.[1][2] It is

stable under normal conditions but is incompatible with strong oxidizing agents.[1][2]

Property Value Reference
Melting Point 65-67 °C [11[4]
Boiling Point 303 °C [1][4]
Density 1.141 g/cm3 (estimate) [1114]
Solubility Freely soluble in alcohol. e

Insoluble in water.

Vapor Pressure

16 mmHg (at 163 °C)

[1]14]

pKa

15.12 + 0.70 (Predicted)

[1]2]

Spectroscopic Data
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Technique Key Data

1H NMR Spectra available for reference.
13C NMR Spectra available for reference.
IR Spectroscopy Spectra available for reference.
Mass Spectrometry Spectra available for reference.
UV Spectroscopy Amax: 245 nm (in Ethanol)

Experimental Protocols

A general experimental workflow for the synthesis, purification, and characterization of 3'-
Methylacetanilide is presented below.

Melting Point Determination

IR Spectroscopy

NMR Spectroscopy
(tH and 3C)
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Caption: Experimental workflow for the synthesis, purification, and characterization of 3'-
Methylacetanilide.

Synthesis: Acetylation of m-Toluidine

This protocol describes the synthesis of 3'-Methylacetanilide from m-toluidine and acetic
anhydride.

Materials:

e m-Toluidine

¢ Acetic anhydride

o Concentrated Hydrochloric Acid
e Sodium acetate

» Deionized water

« Ethanol

e Ice bath

o Standard laboratory glassware (beakers, Erlenmeyer flask, Biichner funnel)
e Stirring apparatus

Procedure:

e |In a fume hood, dissolve a measured amount of m-toluidine in a suitable volume of water
and a stoichiometric amount of concentrated hydrochloric acid to form the hydrochloride salt.

 To this solution, add a slight excess of acetic anhydride while stirring.

o Immediately after the addition of acetic anhydride, add a prepared solution of sodium acetate
in water to the reaction mixture.

o Continue stirring for 15-20 minutes. A white precipitate of 3'-Methylacetanilide should form.
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e Cool the mixture in an ice bath to maximize precipitation.

o Collect the crude product by vacuum filtration and wash with cold deionized water.

Purification: Recrystallization

The crude 3'-Methylacetanilide can be purified by recrystallization.
Materials:

e Crude 3'-Methylacetanilide

o Ethanol

e Deionized water

e Hot plate

o Erlenmeyer flasks

e Buchner funnel and filter flask

Procedure:

o Transfer the crude product to an Erlenmeyer flask.

e Add a minimal amount of hot ethanol to dissolve the solid.

o |f the solution is colored, a small amount of activated charcoal can be added, and the
solution should be heated briefly and then hot-filtered to remove the charcoal.

 To the hot solution, add hot water dropwise until the solution becomes slightly cloudy.
o Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

 Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce
crystallization.
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o Collect the purified crystals by vacuum filtration and wash with a small amount of a cold
ethanol-water mixture.

» Dry the crystals, for example, in a desiccator.

Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

o Dissolve a small amount of the purified 3'-Methylacetanilide in a deuterated solvent (e.qg.,
CDCls) in an NMR tube.

Data Acquisition:

e Acquire *H and 3C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher).
o Standard pulse programs are typically sufficient.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

e Thoroughly grind a small amount of the dried, purified product with anhydrous potassium
bromide (KBr) in an agate mortar and pestle.

o Press the mixture into a thin, transparent pellet using a hydraulic press.
Data Acquisition:

e Obtain the IR spectrum using an FTIR spectrometer.

Mass Spectrometry (MS)

Sample Preparation:

e Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol or
acetonitrile).
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Data Acquisition:

e Analyze the sample using a mass spectrometer, for example, with an electrospray ionization
(ESI) source.

Safety Information

3'-Methylacetanilide is harmful if swallowed and may cause skin, eye, and respiratory
irritation.[5][6] It is important to handle this chemical with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area or
fume hood.[7] When heated to decomposition, it may emit toxic fumes of nitrogen oxides.[1]

Applications in Research and Development

3'-Methylacetanilide and its derivatives are of interest in medicinal chemistry and drug
development. As an acetanilide derivative, it shares a structural motif with various
pharmaceutical compounds. Its chemical handles—the aromatic ring, the methyl group, and
the acetamido group—allow for a range of chemical modifications to explore structure-activity
relationships (SAR) in drug discovery programs. For instance, acetanilide derivatives have
been investigated for their analgesic and other biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3'-Methylacetanilide: A Technical Guide to its Chemical
Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675878#3-methylacetanilide-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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